4-(Cyclohexylmethyl)phenol

• IUPAC Name: 4-(cyclohexylmethyl)phenol
• InChI: InChI=1S/C13H18O/c14-13-8-6-12(7-9-13)10-11-4-2-1-3-5-11/h6-9,11,14H,1-5,10H2
• InChI Key: YCSVMCYCFDEOMM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC2=CC=C(C=C2)O
• Molecular Formula: C13H18O
• DSSTOX Substance ID: DTXSID10621048
• Molecular Weight: 190.28 g/mol
• CAS RN: 92035-56-8

Description

4-(Cyclohexylmethyl)phenol is a chemical compound with the molecular formula C13H18O. It is a type of phenolic compound, which are known for their diverse biological activities such as antimicrobial, antioxidant, and anti-inflammatory properties.

Synthesis Analysis

The synthesis of 4-(Cyclohexylmethyl)phenol and similar compounds often involves the use of catalysts and specific reaction conditions. For instance, the synthesis of cyclohexanols, a potential polymer and fuel intermediates, from lignin-based phenolic compounds has been discussed in the literature.

Molecular Structure Analysis

The molecular structure of 4-(Cyclohexylmethyl)phenol consists of a phenol moiety, which is a benzene ring substituted with a hydroxyl group. The molecular weight of this compound is reported to be either 176.25 or 190.28 g/mol, depending on the source.

Chemical Reactions Analysis

Phenolic compounds like 4-(Cyclohexylmethyl)phenol are known to be highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel–Crafts reactions. They can also undergo oxidation to yield quinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of phenolic compounds like 4-(Cyclohexylmethyl)phenol are influenced by factors such as the arrangement of functional groups around the nuclear structure. Some properties such as acidity and formation of radicals are directly linked with their key biological activities.

Scientific Research Applications

Catalysis and Hydrodeoxygenation

Background::

• .

Applications::

• Cyclohexanol Intermediates: Researchers have explored the selective synthesis of cyclohexanol intermediates from lignin-based phenolic compounds using hydrogen over supported metal catalysts.
  • .

Vanillin Production

Background::

• .

Applications::

Bio-Based Building Blocks and Sustainability

Background::

• .

Applications::

• Bioeconomy and Environmental Impact:
  • .

Mechanism of Action

Target of Action

This compound is a derivative of phenol, which is known to have a wide range of targets due to its antiseptic and disinfectant properties . .

Mode of Action

Phenolic compounds, in general, are known to interact with proteins and other cellular components, often leading to changes in cell function or viability . .

Biochemical Pathways

Phenolic compounds are known to affect a variety of biochemical pathways, often through their antioxidant activity . They are synthesized in plants through the shikimate and phenylpropanoid pathways . .

Pharmacokinetics

Phenolic compounds, in general, are known to undergo extensive metabolism, often involving phase 1 (CYP P450 family) and phase 2 (UDP-glucuronosyltransferases, sulfotransferases) enzymes . .

Result of Action

Phenolic compounds, in general, can have a variety of effects, often related to their antioxidant activity . .

Action Environment

Factors such as pH, temperature, and the presence of other compounds can often influence the action of phenolic compounds . .

Safety and Hazards

4-(Cyclohexylmethyl)phenol, like other phenolic compounds, should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation are recommended.

Future Directions

There is ongoing research into the potential applications of phenolic compounds like 4-(Cyclohexylmethyl)phenol. For instance, there is interest in the selective synthesis of cyclohexanol intermediates from lignin-based phenolics and diaryl ethers using hydrogen over supported metal catalysts. This could open up new opportunities in the field of sustainable chemistry.